Neuromedin C, leu(9)-psi-(CH2NH)-leu(10)-

• CAS RN: 135467-88-8
• Molecular Formula: C51H77N17O10
• Molecular Weight: 1088.3 g/mol
• IUPAC Name: (2S)-2-[(2-aminoacetyl)amino]-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-2-[[(2S)-1-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amino]-4-methylpentan-2-yl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxopropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]butanediamide
• InChI: InChI=1S/C51H77N17O10/c1-26(2)12-33(22-58-36(45(54)72)13-27(3)4)63-38(15-31-20-55-24-60-31)50(77)67-43(71)23-59-51(78)44(28(5)6)68-46(73)29(7)62-47(74)37(14-30-19-57-35-11-9-8-10-34(30)35)65-48(75)39(16-32-21-56-25-61-32)66-49(76)40(17-41(53)69)64-42(70)18-52/h8-11,19-21,24-29,33,36-40,44,57-58,63H,12-18,22-23,52H2,1-7H3,(H2,53,69)(H2,54,72)(H,55,60)(H,56,61)(H,59,78)(H,62,74)(H,64,70)(H,65,75)(H,66,76)(H,68,73)(H,67,71,77)/t29-,33-,36-,37-,38-,39-,40-,44-/m0/s1
• InChI Key: YGODFMCKSWQLOS-DPSMHMHMSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)NC(=O)[C@H](CC1=CN=CN1)N[C@@H](CC(C)C)CN[C@@H](CC(C)C)C(=O)N)NC(=O)[C@H](CC2=CNC3=CC=CC=C32)NC(=O)[C@H](CC4=CN=CN4)NC(=O)[C@H](CC(=O)N)NC(=O)CN
• SMILES: CC(C)CC(CNC(CC(C)C)C(=O)N)NC(CC1=CN=CN1)C(=O)NC(=O)CNC(=O)C(C(C)C)NC(=O)C(C)NC(=O)C(CC2=CNC3=CC=CC=C32)NC(=O)C(CC4=CN=CN4)NC(=O)C(CC(=O)N)NC(=O)CN
• synonyms: 9-Leu-psi-(CH2NH)-10-Leu-neuromedin C; LPL-NMC; neuromedin C, Leu(9)-psi-(CH2NH)-Leu(10)-; neuromedin C, leucyl(9)-psi-methylamino-leucine(10)-

Description

Neuromedin C, leu(9)-psi-(CH2NH)-leu(10)- is a neuropeptide that has been identified in various mammalian species. It belongs to the neuromedin family of peptides, which are involved in a wide range of physiological processes such as regulation of blood pressure, gastrointestinal motility, and neuroendocrine function. Neuromedin C has been found to have a significant role in the regulation of food intake and energy metabolism.

Mechanism Of Action

Neuromedin C acts on the neuromedin C receptor (NMCR), which is a G-protein-coupled receptor. Upon binding to the receptor, Neuromedin C activates a signaling cascade that leads to the release of various neurotransmitters and hormones. This signaling cascade is involved in the regulation of food intake, energy expenditure, and glucose metabolism.

Biochemical And Physiological Effects

Neuromedin C has been found to have a number of biochemical and physiological effects. It has been shown to stimulate the release of insulin, which helps to regulate blood glucose levels. Neuromedin C has also been found to increase energy expenditure, which can help to reduce body weight. Additionally, Neuromedin C has been found to reduce food intake, which can also contribute to weight loss.

Advantages And Limitations For Lab Experiments

One advantage of using Neuromedin C in lab experiments is that it is a well-characterized peptide with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation of using Neuromedin C is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on Neuromedin C. One area of interest is the development of drugs that target the NMCR. These drugs could be used to treat obesity and type 2 diabetes. Another area of interest is the role of Neuromedin C in the regulation of other physiological processes, such as cardiovascular function and neuroendocrine function. Finally, further research is needed to better understand the signaling pathways involved in the regulation of food intake and energy metabolism by Neuromedin C.

Synthesis Methods

The synthesis of Neuromedin C is a complex process that involves solid-phase peptide synthesis. The peptide is synthesized using Fmoc chemistry, which involves the protection of the N-terminus of the peptide with fluorenylmethyloxycarbonyl (Fmoc) and the C-terminus with a resin. The peptide is then synthesized in a stepwise manner by coupling the amino acids in the correct sequence. After the synthesis is complete, the peptide is cleaved from the resin and purified using high-performance liquid chromatography (HPLC).

Scientific Research Applications

Neuromedin C has been the subject of extensive research due to its role in regulating food intake and energy metabolism. It has been found to be involved in the regulation of appetite, energy expenditure, and glucose metabolism. Neuromedin C has also been implicated in the development of obesity and type 2 diabetes.